1-[(3,4-Dimethoxyphenyl)methyl]-4,5-dimethoxy-2-methylbenzene

• CAS No.: 102415-87-2
• Molecular Formula: C18H22O4
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-4,5-dimethoxy-2-methylbenzene
• InChI: InChI=1S/C18H22O4/c1-12-8-16(20-3)18(22-5)11-14(12)9-13-6-7-15(19-2)17(10-13)21-4/h6-8,10-11H,9H2,1-5H3
• InChI Key: LXYWOXRJYYAWKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1CC2=CC(=C(C=C2)OC)OC)OC)OC

Description

1-[(3,4-Dimethoxyphenyl)methyl]-4,5-dimethoxy-2-methylbenzene is an organic compound characterized by its complex aromatic structure

Preparation Methods

The synthesis of 1-[(3,4-Dimethoxyphenyl)methyl]-4,5-dimethoxy-2-methylbenzene typically involves multi-step organic reactions. One common synthetic route includes the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method is favored for its mild reaction conditions and functional group tolerance. Industrial production methods may involve the use of catalytic protocols that emphasize sustainability and efficiency, such as the use of ionic organic solids like 1,3-bis(carboxymethyl)imidazolium chloride .

Chemical Reactions Analysis

1-[(3,4-Dimethoxyphenyl)methyl]-4,5-dimethoxy-2-methylbenzene undergoes various types of chemical reactions, including:

Oxidation: This reaction can be facilitated by reagents such as hydrogen peroxide (H₂O₂) or other oxidizing agents.

Reduction: Common reducing agents like sodium borohydride (NaBH₄) can be used.

Substitution: Nucleophilic substitution reactions can occur, particularly at the methoxy groups, using reagents like sodium hydroxide (NaOH).

Coupling Reactions: The compound can participate in Suzuki–Miyaura coupling reactions, forming new carbon–carbon bonds.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce corresponding alcohols.

Scientific Research Applications

1-[(3,4-Dimethoxyphenyl)methyl]-4,5-dimethoxy-2-methylbenzene has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of complex organic molecules and as a precursor in various organic reactions.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Potential therapeutic applications include its use as a scaffold for drug development, particularly in designing molecules with anticancer, antibacterial, and antifungal properties.

Industry: It is employed in the production of materials with specific chemical properties, such as polymers and resins.

Mechanism of Action

The mechanism by which 1-[(3,4-Dimethoxyphenyl)methyl]-4,5-dimethoxy-2-methylbenzene exerts its effects involves its interaction with molecular targets through its aromatic and methoxy groups. These interactions can influence various biochemical pathways, including those involved in oxidative stress and cellular signaling . The compound’s ability to undergo redox reactions makes it a valuable tool in studying oxidative mechanisms in biological systems .

Comparison with Similar Compounds

Similar compounds to 1-[(3,4-Dimethoxyphenyl)methyl]-4,5-dimethoxy-2-methylbenzene include:

3,4-Dimethoxyphenethylamine: Known for its psychoactive properties and use in neurological studies.

3,4-Dimethoxybenzaldehyde: Utilized in organic synthesis and as a precursor for other aromatic compounds.

1-(3,4-Dimethoxyphenyl)-2-propanone: Employed in the synthesis of various pharmaceuticals and organic materials.

The uniqueness of this compound lies in its specific arrangement of methoxy groups and its potential for diverse chemical reactivity, making it a versatile compound in both research and industrial applications.